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Compound of Interest

Compound Name: Potassium tetranitropalladate(ll)
CAS No.: 13844-89-8
Cat. No.: B1592261
Get Quote
. J

This guide provides a comprehensive technical overview of potassium tetranitropalladate(ll),
a significant coordination complex of palladium. Designed for researchers, scientists, and
professionals in drug development and materials science, this document delves into the core
identifiers, structural characteristics, synthesis principles, and potential applications of this
compound, with a focus on its role in modern catalysis.

Core Identifiers and Chemical Properties

Potassium tetranitropalladate(ll) is a well-defined, air-stable palladium(ll) salt. Its
fundamental identifiers and physicochemical properties are crucial for its application in
guantitative and reproducible research.

Nomenclature and Registration
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Identifier Value Source
CAS Number 13844-89-8 [1][2]
dipotassium;palladium;tetranitri
IUPAC Name [2]
te
Molecular Formula K2[Pd(NO2)4] [11[3]
EC Number 237-568-6
PubChem CID 18763730 [2]

Physicochemical Properties

Property Value Source
Molecular Weight 368.64 g/mol [2][3]
Appearance Yellow crystalline solid

Melting Point 310 °C (decomposes) [1][3]
Solubility Soluble in water

Molecular Structure and Crystallography

The coordination environment of the palladium center in potassium tetranitropalladate(ll)
dictates its reactivity. X-ray crystallography studies have provided detailed insights into its solid-
state structure.

The crystal structure of potassium tetranitropalladate(ll) dihydrate (Kz[Pd(NO2)4]-2H20) has
been elucidated, revealing a centrosymmetric [Pd(NO2)4]2~ complex anion[4][5]. The
palladium(ll) ion is in a square planar coordination environment, bonded to four nitrite ligands
through the nitrogen atoms (nitro coordination)[4][5].

Key structural parameters from crystallographic studies include Pd-N bond lengths in the range
of 2.018 A to 2.052 A[4][5]. The structure is composed of these complex anions, potassium
cations, and water molecules of crystallization, forming a pseudohexagonal motif in the crystal
lattice[4].
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Caption: Square planar coordination of the [Pd(NO2)4]2~ anion.

Synthesis of Potassium Tetranitropalladate(ll)

While detailed, step-by-step synthesis protocols are not as prevalent in the literature as for
other palladium salts like potassium tetrachloropalladate(ll), the preparation of potassium
tetranitropalladate(ll) generally involves the ligand exchange reaction of a palladium(Il)
source with an excess of a nitrite salt.
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A common approach involves the reaction of an aqueous solution of a palladium(ll) salt, such
as palladium(ll) chloride or nitrate, with a stoichiometric excess of potassium nitrite. The excess

nitrite ensures the complete formation of the tetranitro complex.

Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of Kz[Pd(NO2)a4].

The choice of a significant excess of potassium nitrite is driven by Le Chatelier's principle to
shift the equilibrium towards the formation of the thermodynamically stable [Pd(NO2z)a]?~
complex. The product can then be isolated by crystallization, followed by filtration and drying.

Applications in Advanced Research

While potassium tetranitropalladate(ll) is commercially available, its specific applications in
the scientific literature are less frequently reported than those of other palladium precursors.
However, based on the reactivity of the palladium(ll) center and the nature of the nitrite ligands,
its potential applications lie primarily in the field of catalysis.

Precursor for Palladium Catalysts

Potassium tetranitropalladate(ll) can serve as a water-soluble source of palladium(ll) for the
synthesis of other palladium complexes and heterogeneous catalysts. The nitrite ligands can
be readily displaced by other ligands, allowing for the preparation of a variety of palladium

compounds.
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Potential in Oxidative C-H Bond Functionalization

Recent research has highlighted the significant role of nitrite and nitrate anions in promoting
palladium-catalyzed oxidative C-H bond functionalization reactions[6]. While this research
focused on novel palladacyclic complexes, the findings suggest that the [Pd(NOz)4]?~ anion
could be a competent pre-catalyst in such transformations.

The nitrite ligands are believed to play a crucial role in the catalytic cycle, potentially facilitating
the reoxidation of the palladium center from Pd(0) to the catalytically active Pd(Il) or even
higher oxidation states (e.g., Pd(I11)/Pd(IV))[6]. This avoids the need for harsh external
oxidants. It is proposed that complexes containing nitrite/nitrate can act as a source of these
catalytically relevant anions in the reaction mixture[6].

Safety and Handling

Potassium tetranitropalladate(ll) is a hazardous substance and should be handled with
appropriate safety precautions in a laboratory setting.

e Hazards: This compound is known to cause skin irritation, serious eye irritation, and may
cause respiratory irritation.

e Handling: It is recommended to handle this compound in a well-ventilated area or a fume
hood. Personal protective equipment, including gloves, safety goggles, and a lab coat,
should be worn. Avoid inhalation of dust and contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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